Cas no 2167817-96-9 (5-oxa-2-azaspiro3.4octane-6-carboxylic acid)

• Product Name: 5-oxa-2-azaspiro3.4octane-6-carboxylic acid
• CAS No: 2167817-96-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6052050
• PubChem ID: 138689702
• Update Time: 2025-08-02

5-oxa-2-azaspiro3.4octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxa-2-azaspiro3.4octane-6-carboxylic acid
• SCHEMBL21063386
• EN300-1069529
• 2167817-96-9
• 5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid

• Inchi： 1S/C7H11NO3/c9-6(10)5-1-2-7(11-5)3-8-4-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： QBKPCKUEVNXLNE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC21CNC2

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-oxa-2-azaspiro3.4octane-6-carboxylic acid

5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2167817-96-9, commonly referred to as 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom, creating a spiro structure. The spiro[3.4]octane framework in this molecule is particularly intriguing due to its potential applications in drug design and material science.

5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid exhibits a complex yet elegant molecular architecture. The molecule consists of an eight-membered ring system, where the spiro atom is connected to two distinct rings: a three-membered ring containing an oxygen atom (hence the "oxa" prefix) and a four-membered ring containing a nitrogen atom (denoted by the "aza" prefix). The carboxylic acid group attached at the sixth position further enhances the compound's functional versatility, making it a promising candidate for various chemical modifications and biological applications.

Recent studies have highlighted the potential of spirocyclic compounds like 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The unique geometry of the spiro structure allows for precise control over steric and electronic properties, which are critical factors in determining molecular activity.

One of the most exciting developments involving this compound is its role in antimicrobial drug development. Scientists have found that derivatives of 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid exhibit potent activity against a range of bacterial and fungal pathogens. This finding is particularly significant given the rising concern over antibiotic resistance worldwide.

In addition to its pharmacological applications, 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid has also been investigated for its potential in material science. Its rigid spiro structure makes it an attractive candidate for use in constructing advanced materials with tailored mechanical and electronic properties.

The synthesis of 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid involves a multi-step process that typically begins with the formation of the spirocyclic core followed by functionalization to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which are crucial for scaling up production if this compound is to be commercialized.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the precise structure and conformational dynamics of 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid. These insights have not only confirmed its structural integrity but also provided valuable information about its stability under various conditions.

In conclusion, 5-Oxa-2-Azaspiro[3.4]octane-6-carboxylic Acid represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse applications across multiple scientific disciplines. As research continues to uncover new aspects of its properties and potential uses, this compound stands at the forefront of innovation in organic chemistry and pharmacology.